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Compound of Interest

Compound Name: Entinostat-d4

Cat. No.: B15564514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Entinostat-d4, a deuterated analog of

the selective class I histone deacetylase (HDAC) inhibitor, Entinostat. This document is

intended for researchers, scientists, and professionals in drug development, offering

comprehensive information on suppliers, purchasing options, and technical data to facilitate its

use in experimental settings.

Introduction to Entinostat-d4
Entinostat is a potent and selective oral inhibitor of class I histone deacetylases (HDACs), with

IC50 values of 243 nM, 453 nM, and 248 nM for HDAC1, HDAC2, and HDAC3, respectively[1]

[2]. Its deuterated form, Entinostat-d4, serves as a valuable tool in research, primarily as a

tracer and an internal standard for quantitative analysis in techniques such as NMR, GC-MS, or

LC-MS[1]. The incorporation of stable heavy isotopes like deuterium can also influence the

pharmacokinetic and metabolic profiles of a drug, making it a subject of interest in drug

development studies[1].
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Entinostat-d4 is available for research purposes from several specialized chemical suppliers.

The following table summarizes the available quantitative data from various sources. Please

note that pricing is often available upon request or after creating an account with the supplier.

Supplier
Available
Quantities

CAS Number Notes

MedchemExpress
1 mg, 5 mg, 10 mg, 50

mg, 100 mg
Not specified

Also known as MS-

275-d4 or SNDX-275-

d4. For research use

only[1].

Clearsynth
1 mg, 2.5 mg, 5 mg,

10 mg, 25 mg, 50 mg
Not available

Certificate of Analysis

provided. Pricing

requires login.

Thermo Scientific 1 g
209783-80-2 (for

Entinostat)

The listing is for

Entinostat, but it's a

major supplier to

check for deuterated

analogs.

Experimental Protocols and Methodologies
While specific protocols for Entinostat-d4 are application-dependent, its primary use as an

internal standard in mass spectrometry-based quantification of Entinostat in biological samples

follows a general workflow.

General Workflow for Entinostat Quantification using
Entinostat-d4
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Caption: General experimental workflow for the quantification of Entinostat in biological

samples using Entinostat-d4 as an internal standard.

Key Experimental Considerations:
Stock Solutions: Entinostat can be dissolved in DMSO. For instance, a stock solution of

237.5 mg/mL (630.96 mM) in DMSO is possible with sonication. For in vivo studies in rats, a

vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used.

Storage: Solid Entinostat should be stored at -20°C for up to 3 years. Stock solutions are

typically stored at -80°C and are stable for over a year.

HDAC Inhibition Assay: A standard HDAC assay involves incubating the enzyme with a

substrate and measuring the product formation, often via fluorescence. The reaction can be

stopped using a trypsin solution, and the release of a fluorescent molecule like AMC (7-

amino-4-methylcoumarin) is monitored.

Signaling Pathway of Entinostat
Entinostat selectively inhibits class I HDACs (HDAC1, 2, and 3). These enzymes are

responsible for removing acetyl groups from lysine residues on histones and other proteins.

Inhibition of HDACs leads to hyperacetylation of these proteins, which can result in the

reactivation of tumor suppressor genes, cell cycle arrest, and apoptosis.
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Caption: Simplified signaling pathway of Entinostat's mechanism of action.

In preclinical studies, Entinostat has also been shown to modulate the anti-tumor immune

response. By inhibiting class I HDACs, it can lead to the downregulation of immune-

suppressive cells, increased antigen presentation on cancer cells, and enhanced cytotoxic T
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cell activity. This provides a rationale for its investigation in combination with immune

checkpoint inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15564514?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/entinostat-d4.html
https://www.medchemexpress.com/Entinostat.html
https://www.benchchem.com/product/b15564514/docs#entinostat-d4-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564514/docs#entinostat-d4-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564514/docs#entinostat-d4-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564514/docs#entinostat-d4-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15564514?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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